Cas no 775545-06-7 (Methyl Isoindoline-4-carboxylate)

Methyl Isoindoline-4-carboxylate is a versatile heterocyclic compound used as a key intermediate in pharmaceutical and organic synthesis. Its structure, featuring both an isoindoline core and an ester functional group, makes it valuable for constructing complex molecules, particularly in the development of bioactive compounds and fine chemicals. The methyl ester moiety enhances reactivity, facilitating further derivatization under mild conditions. This compound is characterized by high purity and stability, ensuring consistent performance in reactions such as amidation, reduction, or cyclization. Its utility in medicinal chemistry is underscored by its role in synthesizing pharmacophores and chiral building blocks. Suitable for research and industrial applications, it offers reliable synthetic flexibility.

Methyl Isoindoline-4-carboxylate structure

775545-06-7 structure

Product Name:Methyl Isoindoline-4-carboxylate

CAS No:775545-06-7

MF:C₁₀H₁₁NO₂

MW:177.199842691422

MDL:MFCD11223559

CID:1084515

PubChem ID:19828512

Update Time:2025-06-23

Methyl Isoindoline-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- 2,3-dihydro-1H-Isoindole-4-carboxylic acid methyl ester
- 1H-Isoindole-4-carboxylic acid, 2,3-dihydro-, methyl ester
- methyl 2,3-dihydro-1H-isoindole-4-carboxylate
- EN300-765651
- SCHEMBL6095089
- AKOS006308772
- SB65562
- Methyl isoindoline-4-carboxylate
- FSKIFEBBHBMCPU-UHFFFAOYSA-N
- CS-0184738
- 775545-06-7
- Methyl Isoindoline-4-carboxylate
- MDL： MFCD11223559
- Inchi： 1S/C10H11NO2/c1-13-10(12)8-4-2-3-7-5-11-6-9(7)8/h2-4,11H,5-6H2,1H3
- InChI Key： FSKIFEBBHBMCPU-UHFFFAOYSA-N
- SMILES： O(C)C(C1=CC=CC2CNCC=21)=O

Computed Properties

Exact Mass: 177.078978594g/mol
Monoisotopic Mass: 177.078978594g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 205
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 38.3Å²

Methyl Isoindoline-4-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M314375-2.5mg	Methyl Isoindoline-4-carboxylate	775545-06-7		2.5mg	$110.00	2023-05-17
TRC	M314375-5mg	Methyl Isoindoline-4-carboxylate	775545-06-7		5mg	$196.00	2023-05-17
TRC	M314375-10mg	Methyl Isoindoline-4-carboxylate	775545-06-7		10mg	$374.00	2023-05-17
TRC	M314375-25mg	Methyl Isoindoline-4-carboxylate	775545-06-7		25mg	$821.00	2023-05-17
Enamine	EN300-765651-0.05g	methyl 2,3-dihydro-1H-isoindole-4-carboxylate	775545-06-7	95%	0.05g	$539.0	2024-05-22
Enamine	EN300-765651-0.1g	methyl 2,3-dihydro-1H-isoindole-4-carboxylate	775545-06-7	95%	0.1g	$565.0	2024-05-22
Enamine	EN300-765651-0.25g	methyl 2,3-dihydro-1H-isoindole-4-carboxylate	775545-06-7	95%	0.25g	$591.0	2024-05-22
Enamine	EN300-765651-0.5g	methyl 2,3-dihydro-1H-isoindole-4-carboxylate	775545-06-7	95%	0.5g	$616.0	2024-05-22
Enamine	EN300-765651-1.0g	methyl 2,3-dihydro-1H-isoindole-4-carboxylate	775545-06-7	95%	1.0g	$642.0	2024-05-22
Enamine	EN300-765651-2.5g	methyl 2,3-dihydro-1H-isoindole-4-carboxylate	775545-06-7	95%	2.5g	$1260.0	2024-05-22